N-(3/'-oxo-5/'-alpha-furylpent-4-en-1-yl)phenylalanine butyl ester
N-(3/'-oxo-5/'-alpha-furylpent-4-en-1-yl)phenylalanine butyl ester
Brand Name:
Vulcanchem
CAS No.:
159086-03-0
VCID:
VC0120579
InChI:
InChI=1S/C22H27NO4/c1-2-3-15-27-22(25)21(17-18-8-5-4-6-9-18)23-14-13-19(24)11-12-20-10-7-16-26-20/h4-12,16,21,23H,2-3,13-15,17H2,1H3/b12-11+/t21-/m0/s1
SMILES:
CCCCOC(=O)C(CC1=CC=CC=C1)NCCC(=O)C=CC2=CC=CO2
Molecular Formula:
C22H27NO4
Molecular Weight:
369.5 g/mol
N-(3/'-oxo-5/'-alpha-furylpent-4-en-1-yl)phenylalanine butyl ester
CAS No.: 159086-03-0
Main Products
VCID: VC0120579
Molecular Formula: C22H27NO4
Molecular Weight: 369.5 g/mol
| CAS No. | 159086-03-0 |
|---|---|
| Product Name | N-(3/'-oxo-5/'-alpha-furylpent-4-en-1-yl)phenylalanine butyl ester |
| Molecular Formula | C22H27NO4 |
| Molecular Weight | 369.5 g/mol |
| IUPAC Name | butyl (2S)-2-[[(E)-5-(furan-2-yl)-3-oxopent-4-enyl]amino]-3-phenylpropanoate |
| Standard InChI | InChI=1S/C22H27NO4/c1-2-3-15-27-22(25)21(17-18-8-5-4-6-9-18)23-14-13-19(24)11-12-20-10-7-16-26-20/h4-12,16,21,23H,2-3,13-15,17H2,1H3/b12-11+/t21-/m0/s1 |
| Standard InChIKey | MDNDOHPJDIDCLS-VIOKTNGOSA-N |
| Isomeric SMILES | CCCCOC(=O)[C@H](CC1=CC=CC=C1)NCCC(=O)/C=C/C2=CC=CO2 |
| SMILES | CCCCOC(=O)C(CC1=CC=CC=C1)NCCC(=O)C=CC2=CC=CO2 |
| Canonical SMILES | CCCCOC(=O)C(CC1=CC=CC=C1)NCCC(=O)C=CC2=CC=CO2 |
| Synonyms | N-(3'-oxo-5'-alpha-furylpent-4-en-1-yl)phenylalanine butyl ester OFP-BE |
| PubChem Compound | 6444236 |
| Last Modified | Nov 11 2021 |
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